Cas no 802046-04-4 (Pyrimidine,1,4,5,6-tetrahydro-2-[[(1-methyl-1H-imidazol-2-yl)thio]methyl]-)

Pyrimidine,1,4,5,6-tetrahydro-2-[[(1-methyl-1H-imidazol-2-yl)thio]methyl]- structure
802046-04-4 structure
Product name:Pyrimidine,1,4,5,6-tetrahydro-2-[[(1-methyl-1H-imidazol-2-yl)thio]methyl]-
CAS No:802046-04-4
MF:C9H14N4S
MW:210.299259662628
CID:713178
PubChem ID:45097214

Pyrimidine,1,4,5,6-tetrahydro-2-[[(1-methyl-1H-imidazol-2-yl)thio]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine,1,4,5,6-tetrahydro-2-[[(1-methyl-1H-imidazol-2-yl)thio]methyl]-
    • Pyrimidine, 1,4,5,6-tetrahydro-2-[[(1-methylimidazol-2-yl)thio]methyl]- (8CI)
    • Pyrimidine,1,4,5,6-tetrahydro-2-[[(1-methylimidazol-2-yl)thio]methyl]-(8ci)
    • 802046-04-4
    • Inchi: InChI=1S/C9H14N4S/c1-13-6-5-12-9(13)14-7-8-10-3-2-4-11-8/h5-6H,2-4,7H2,1H3,(H,10,11)
    • InChI Key: AWGQSJZVFHGLEY-UHFFFAOYSA-N
    • SMILES: CN1C=CN=C1SCC2=NCCCN2

Computed Properties

  • Exact Mass: 210.09391764g/mol
  • Monoisotopic Mass: 210.09391764g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 67.5Ų

Recommend Articles

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd